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Compound of Interest

Compound Name: 2-Benzyloxy-5-nitrobenzenethiol

CAS No.: 887353-11-9

Cat. No.: B016461

Get Quote

Executive Summary & Compound Identity
2-Benzyloxy-5-nitrobenzenethiol is a functionalized aryl thiol featuring a nitro group (electron-

withdrawing) at the 5-position and a benzyloxy group (sterically demanding, electron-donating

protecting group) at the 2-position.

Unlike simple thiols (e.g., thiophenol) or para-substituted analogs (e.g., 4-nitrobenzenethiol),

this compound offers a unique balance of lipophilicity and steric protection around the thiol

moiety. It is primarily used as an intermediate for synthesizing benzothiazoles or as a "masked"

form of 2-hydroxy-5-nitrobenzenethiol.
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Property Data

CAS Number 887353-11-9

Formula C₁₃H₁₁NO₃S

Molecular Weight 261.29 g/mol

Appearance Yellow Solid

Melting Point 81–84 °C (Experimental)

Predicted Boiling Point ~432 °C

Solubility
Soluble in DCM, CHCl₃, DMSO; Insoluble in

Water

Elemental Analysis & Validation Standards
For researchers synthesizing or purchasing this compound, Elemental Analysis (EA) is the

primary method for establishing purity and confirming the absence of solvent inclusion or

oxidation (disulfide formation).

Reference Standard Data (Theoretical)
The following table establishes the Acceptance Criteria for the compound. Experimental values

should fall within ±0.4% of these theoretical targets to be considered analytically pure.
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Element Theoretical Mass %
Acceptance Range
(±0.4%)

Diagnostic
Interpretation

Carbon (C) 59.76% 59.36 – 60.16%

Low C often indicates

inorganic salt

contamination.

Hydrogen (H) 4.24% 3.84 – 4.64%

High H may indicate

solvent retention (e.g.,

water, ethanol).

Nitrogen (N) 5.36% 4.96 – 5.76%

Deviations suggest

incomplete nitration or

precursor

contamination.

Sulfur (S) 12.27% 11.87 – 12.67%

Critical: Low S often

indicates oxidation to

sulfinic/sulfonic acids.

Oxygen (O) 18.37%
Not typically

measured directly

Calculated by

difference.

Comparative Analysis: Common Impurities
If your experimental data deviates, consider these common impurity profiles:

Disulfide Impurity (Dimer): The %C will remain similar, but the melting point will often

broaden or shift.

Residual Benzyl Bromide: If synthesized via benzylation, excess benzyl bromide will

significantly raise %C and lower %N and %S.

Comparative Performance Guide
This section objectively compares 2-Benzyloxy-5-nitrobenzenethiol against its two closest

functional alternatives: 4-Nitrobenzenethiol (standard nucleophile) and 2-Amino-5-

nitrobenzenethiol (benzothiazole precursor).
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Performance Matrix
Feature

2-Benzyloxy-5-

nitrobenzenethiol
4-Nitrobenzenethiol

2-Amino-5-

nitrobenzenethiol

Nucleophilicity

Moderate (Sterically

hindered by ortho-

benzyloxy)

High (Unencumbered

thiol)
High (Amine effect)

Oxidation Stability

High (Steric bulk

retards disulfide

formation)

Low (Rapidly forms

disulfide in air)
Moderate

Solubility (Organic)
Excellent (Lipophilic

benzyl group)
Good

Poor

(Polar/Zwitterionic

character)

Primary Application

Controlled

functionalization;

Protected

intermediate

Rapid S-arylation;

Nucleophilic

substitution

Benzothiazole

synthesis

Decision Logic for Reagent Selection
Use the following diagram to determine if 2-Benzyloxy-5-nitrobenzenethiol is the correct

reagent for your pathway.
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Select Thiol Reagent

Is the target product a 
Benzothiazole derivative?

Do you require a free 
phenol (-OH) in the final product?

No

Use 2-Amino-5-nitrobenzenethiol

Yes (Direct Cyclization)

Is solubility in non-polar 
solvents (DCM/Tol) required?

No

Use 2-Benzyloxy-5-nitrobenzenethiol

Yes (Deprotect later)

Yes (High Lipophilicity)

Use 4-Nitrobenzenethiol

No (Standard Reactivity)

Click to download full resolution via product page

Caption: Decision tree for selecting nitro-thiol reagents based on solubility, downstream

deprotection needs, and cyclization potential.

Experimental Protocols
These protocols are designed to be self-validating. The "Checkpoint" steps ensure the user

confirms success before proceeding.

Protocol A: Handling & Stability Check
The 2-benzyloxy group adds mass, making the compound a solid (MP 81-84°C), which is

easier to handle than liquid thiols. However, oxidation is still a risk.
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Visual Inspection: Ensure the solid is bright yellow. A darkening to orange/brown suggests

oxidation to the disulfide or decomposition.

Solubility Test: Dissolve 10 mg in 1 mL of Dichloromethane (DCM).

Result: Solution should be clear and yellow.

Failure Mode: Turbidity indicates disulfide formation (less soluble) or inorganic salts.

TLC Analysis:

Mobile Phase: Hexanes:Ethyl Acetate (4:1).

Visualization: UV (254 nm). The nitro group quenches fluorescence; the benzyl group

absorbs strongly.

Checkpoint: The thiol should run slightly lower (more polar) than the disulfide impurity.

Protocol B: General Nucleophilic Substitution (S-
Arylation)
This protocol uses the compound to introduce the 2-benzyloxy-5-nitrophenylthio moiety onto an

electrophile (e.g., benzyl bromide or an activated heteroaryl chloride).

Reagents:

2-Benzyloxy-5-nitrobenzenethiol (1.0 equiv)

Electrophile (1.1 equiv)

Base: Potassium Carbonate (K₂CO₃, 1.5 equiv)

Solvent: DMF (Dimethylformamide) or Acetone

Step-by-Step:

Dissolution: Dissolve the thiol (1.0 equiv) in DMF (0.2 M concentration) under an inert

atmosphere (N₂ or Ar).
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Why: Oxygen promotes disulfide dimerization, reducing yield.

Deprotonation: Add K₂CO₃ (1.5 equiv). Stir for 15 minutes at Room Temperature (RT).

Observation: The yellow color typically intensifies as the thiolate anion is formed.

Addition: Add the electrophile slowly.

Monitoring: Stir at RT. Monitor via TLC (see Protocol A).

Validation: The starting thiol spot should disappear.

Workup: Pour into ice water. The product (thioether) usually precipitates due to the

hydrophobic benzyloxy group. Filter and wash with water.

Characterization (Expected):

1H NMR (CDCl₃): Look for the benzyloxy -CH₂- singlet around δ 5.2 ppm. The aromatic

region will show a characteristic pattern for the 1,2,5-trisubstituted ring.

Structural & Reactivity Visualization
The following diagram illustrates the steric environment and electronic effects that dictate the

reactivity of this compound compared to its alternatives.

2-Benzyloxy-5-nitrobenzenethiol

5-Nitro Group
(Electron Withdrawing)

2-Benzyloxy Group
(Steric Bulk + Donor)

1-Thiol (-SH)
(Nucleophile)

Increased Thiol Acidity
(Lower pKa)

Inductive Effect

Oxidation Resistance
(Steric Shielding)Steric Hindrance

Lipophilicity
(Organic Soluble)

Hydrophobic
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Caption: Structural analysis showing how the 5-nitro group enhances acidity while the 2-

benzyloxy group provides steric protection and solubility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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